Cas no 842137-77-3 (Ethyl 2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylate)

• Product Name: Ethyl 2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylate
• CAS No: 842137-77-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD12028430
• CID: 2153844
• Update Time: 2023-11-22

Ethyl 2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylate
• ethyl 2,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole-3-carboxylate
• 1,4,5,6,7,8-Hexahydro-cycloheptapyrazole-3-carboxylic acid ethyl ester
• JWDQKFKVGKGCCA-UHFFFAOYSA-N
• 4005AJ
• STK506207
• 4,5-Pentamethylene-1H-pyrazole-3-carboxylic acid ethyl ester
• 1,4,5,6,7,8-Hexahydrocycloheptapyrazole-3-carboxylic acid ethyl e
• Ethyl 2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylate

• MDL： MFCD12028430
• Inchi： 1S/C11H16N2O2/c1-2-15-11(14)10-8-6-4-3-5-7-9(8)12-13-10/h2-7H2,1H3,(H,12,13)
• InChI Key： JWDQKFKVGKGCCA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2=C(CCCCC2)NN=1)=O

Computed Properties

• Exact Mass: 208.121
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55

Experimental Properties

• LogP: 1.85530

Ethyl 2,4,5,6,7,8-hexahydrocycloheptacpyrazole-3-carboxylate Security Information

• HazardClass：IRRITANT